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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

cat. No.: B3150577

An In-depth Technical Guide to N-Chloroacetyl-DL-alanine

N-Chloroacetyl-DL-alanine is a derivative of the amino acid alanine, serving as a crucial
building block in synthetic organic chemistry.[1][2] Its utility is most pronounced in the field of
peptide synthesis, where the chloroacetyl group acts as a protecting group for the amino
functional group, allowing for controlled and specific chemical reactions.[3] This technical guide
provides a comprehensive overview of the chemical properties, synthesis, and applications of

N-Chloroacetyl-DL-alanine, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Properties

N-Chloroacetyl-DL-alanine is a white, crystalline solid at room temperature.[4] It is primarily
utilized in laboratory settings for research and development purposes.[5]
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Property Value Reference(s)
CAS Number 1190-32-5 [1114]
Molecular Formula CsHsCINOs3 [11[415]
Molecular Weight 165.57 g/mol [11[4115]
Appearance White to almost white powder ]

to crystal
Melting Point 124.0t0 127.0 °C [6]
Boiling Point 401.5 £ 30.0 °C (Predicted) [7]
Density 1.341 + 0.06 g/cm3 (Predicted) [7]
pKa 3.26 £ 0.10 (Predicted) [7]
Purity >98.0% [8]

Solubility in Water

Almost transparent

Storage Temperature

Room temperature,
recommended <15°C in a cool,

dark place

Synthesis and Experimental Protocols

The synthesis of N-Chloroacetyl-DL-alanine typically involves the reaction of DL-alanine with

chloroacetyl chloride. The following is a representative experimental protocol adapted from the

synthesis of a similar compound, N-Chloroacetyl alanine ethyl ester.[9]

Objective: To synthesize N-Chloroacetyl-DL-alanine.

Materials:

e DL-alanine

¢ Chloroacetyl chloride

e A suitable solvent (e.g., dichloroethane)
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A base (e.g., 50% aqueous sodium hydroxide)
Saturated salt solution

Magnesium sulfate

Procedure:

A solution of chloroacetyl chloride (1.0 equivalent) in dichloroethane is prepared.

In a separate reaction vessel, DL-alanine (1.0 equivalent) is mixed with dichloroethane and a
base such as 50% aqueous sodium hydroxide (2.0 equivalents). The mixture is stirred
rapidly and cooled to 0-5°C.

The chloroacetyl chloride solution is added dropwise to the rapidly stirred DL-alanine mixture
while maintaining the temperature between 0-5°C.[9]

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and is left to stand for several hours to ensure the reaction goes to completion.[9]

The product is then isolated by washing the mixture with a saturated salt solution.
The organic layer is separated and dried over magnesium sulfate.[9]

The solvent is evaporated to yield the crude product.

The resulting solid can be further purified by recrystallization.

The final product's identity can be confirmed through analytical techniques such as Nuclear
Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[9] Spectral data for N-
Chloroacetyl-DL-alanine is available in public databases.[10]

Key Applications and Logical Workflows

N-Chloroacetyl-DL-alanine's primary application is as an intermediate in the synthesis of

peptides and other modified amino acids, which are fundamental for the development of new

pharmaceutical compounds.[3] The chloroacetyl group provides a reactive site for selective

chemical modifications.[3]
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Below are diagrams illustrating the synthesis workflow and its general application in peptide

chemistry.
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Caption: Workflow for the synthesis of N-Chloroacetyl-DL-alanine.
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Caption: Role of N-Chloroacetyl-DL-alanine in peptide synthesis.

Safety and Handling

For laboratory use, N-Chloroacetyl-DL-alanine must be handled by qualified individuals.[5]
Standard safety precautions should be followed.

e Personal Protective Equipment: Wear protective gloves, eye protection, and face protection.

o Handling: Wash skin thoroughly after handling. Avoid creating dust and ensure adequate
ventilation.[11][12]

o First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation
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persists, seek medical advice.

» First Aid (Skin): If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice.

o Storage: Store in a dry, cool, and well-ventilated place with the container tightly closed.[12]
[13]

This compound is classified as an irritant, and appropriate measures should be taken to avoid
direct contact.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Chloroacetyl-DL-alanine chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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